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Compound of Interest

Compound Name: Desacetyl Diltiazem

Cat. No.: B8692793 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling

Desacetyl Diltiazem. Adherence to these guidelines is critical for ensuring personal safety and

minimizing environmental impact.

Hazard Summary
Desacetyl Diltiazem is an active pharmaceutical ingredient (API) that presents several health

and environmental risks. It is classified as harmful if swallowed, causes eye irritation, and is

suspected of damaging fertility or the unborn child.[1][2] Furthermore, it is very toxic to aquatic

life with long-lasting effects.[1]

Quantitative Data Summary
A summary of the key quantitative data for Desacetyl Diltiazem Hydrochloride is presented

below.
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Property Value

Molecular Formula C₂₀H₂₄N₂O₃S · HCl[3][4]

Molecular Weight 408.94 g/mol

CAS Number 75472-91-2

Appearance Solid

Storage Temperature (Powder) -20°C[1]

Storage Temperature (in Solvent) -80°C[1]

Hazard Codes H302

Signal Word Warning[3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling Desacetyl Diltiazem. The

following equipment must be used:

PPE Category Specification Purpose

Eye Protection
Safety goggles with side-

shields.[1]

Protects eyes from dust,

aerosols, and splashes.[1]

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile).[1][3]

Prevents skin contact with the

substance.[1] It is

recommended to wear two

pairs of powder-free nitrile

gloves.[5]

Body Protection
Impervious clothing (e.g.,

laboratory coat).[1]

Protects skin from accidental

spills and contamination.[1]

Respiratory Protection
Suitable respirator (e.g., N95

or higher).[1]

Prevents inhalation of dust and

aerosols, especially when

handling powders.[1]
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is essential for the safe handling of Desacetyl Diltiazem in a laboratory

environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.[1]

Only trained personnel should handle the incoming shipment.[5]

Unpack the compound in a designated area, such as a chemical fume hood or a ventilated

enclosure.[5]

Store the compound in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and sources of ignition.[1]

Log the receipt of the compound in the chemical inventory.[5]

2. Preparation and Handling:

All handling of the solid compound, including weighing and solution preparation, must be

conducted within a designated area like a chemical fume hood or a ventilated enclosure to

minimize inhalation exposure.[1][5]

Ensure that an eyewash station and safety shower are readily accessible.[1]

Handle the compound with care to avoid the formation of dust and aerosols.[1][5]

Use dedicated spatulas and weighing boats.[5]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling the substance.[1]

3. Accidental Release Measures:
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In case of a spill, evacuate all non-essential personnel from the area.[1]

Wear full personal protective equipment, including a respirator.[1]

For dry spills, carefully collect the material using a method that avoids dust generation, such

as a HEPA-filtered vacuum or by gently dampening the powder.[1]

For liquid spills, absorb the solution with an inert material (e.g., vermiculite, sand).[1]

Collect the spilled material and any contaminated absorbent into a sealed container for

proper disposal.[1]

Thoroughly clean the spill area.[1]

Disposal Plan
The disposal of Desacetyl Diltiazem and its containers must be handled with care to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Desacetyl Diltiazem waste should be considered hazardous.[5]

Segregation and Collection: Do not mix Desacetyl Diltiazem waste with other waste

streams. Collect waste in a designated, properly labeled, and sealed container.[5]

Disposal Method: The recommended method for disposing of Desacetyl Diltiazem is

through a licensed hazardous material disposal company. These companies are equipped to

handle and dispose of chemical waste in accordance with all federal, state, and local

regulations.

Regulatory Compliance: It is imperative to consult and adhere to all applicable federal, state,

and local regulations for the disposal of hazardous chemical waste.[5]

Workflow for Safe Handling of Desacetyl Diltiazem
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Caption: Workflow for the safe handling of Desacetyl Diltiazem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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